N-[[1-(2-hydroxyethyl)piperidin-2-yl]methyl]-1-methylcyclopropane-1-carboxamide

• IUPAC Name: N-[[1-(2-hydroxyethyl)piperidin-2-yl]methyl]-1-methylcyclopropane-1-carboxamide
• InChI: InChI=1S/C13H24N2O2/c1-13(5-6-13)12(17)14-10-11-4-2-3-7-15(11)8-9-16/h11,16H,2-10H2,1H3,(H,14,17)
• InChI Key: MMXXWVYZUKHYAA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C(=O)NCC2CCCCN2CCO
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol

Description

N-[[1-(2-hydroxyethyl)piperidin-2-yl]methyl]-1-methylcyclopropane-1-carboxamide is a complex organic compound featuring a piperidine ring, a cyclopropane ring, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[1-(2-hydroxyethyl)piperidin-2-yl]methyl]-1-methylcyclopropane-1-carboxamide typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors such as 1,5-diaminopentane.

Introduction of the Hydroxyethyl Group: The hydroxyethyl group is introduced via nucleophilic substitution reactions, often using ethylene oxide or ethylene chlorohydrin.

Attachment of the Cyclopropane Ring: The cyclopropane ring is formed through cyclopropanation reactions, which can involve diazo compounds and transition metal catalysts.

Formation of the Carboxamide Group: The carboxamide group is introduced through amidation reactions, typically using carboxylic acid derivatives and amine precursors.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and the implementation of green chemistry principles to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyethyl group can undergo oxidation to form aldehydes or carboxylic acids.

Reduction: The carboxamide group can be reduced to form amines.

Substitution: The piperidine ring can undergo various substitution reactions, such as halogenation or alkylation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Halogenation can be achieved using reagents like N-bromosuccinimide (NBS), while alkylation can be performed using alkyl halides in the presence of a base.

Major Products

Oxidation: Aldehydes or carboxylic acids.

Reduction: Amines.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

N-[[1-(2-hydroxyethyl)piperidin-2-yl]methyl]-1-methylcyclopropane-1-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of N-[[1-(2-hydroxyethyl)piperidin-2-yl]methyl]-1-methylcyclopropane-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyethyl group may facilitate binding to active sites, while the piperidine and cyclopropane rings contribute to the overall stability and specificity of the compound. Pathways involved could include modulation of neurotransmitter systems or inhibition of specific enzymes.

Comparison with Similar Compounds

Similar Compounds

N-[[1-(2-hydroxyethyl)piperidin-2-yl]methyl]-1-methylcyclopropane-1-carboxamide: shares similarities with other piperidine derivatives, such as:

Uniqueness

The unique combination of the piperidine ring, hydroxyethyl group, and cyclopropane ring in N-[[1-(2-hydroxyethyl)piperidin-2-yl]methyl]-1-methylcyclopropane-1-carboxamide provides distinct chemical properties, such as enhanced stability and specific binding affinities, which are not commonly found in other similar compounds.

This detailed overview should provide a comprehensive understanding of N-[[1-(2-hydroxyethyl)piperidin-2-yl]methyl]-1-methylcyclopropane-1-carboxamide, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds